methyl 2-({[(2Z)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: methyl 2-[[2-(3-methyl-2-methylimino-4-oxo-1,3-thiazolidin-5-yl)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C17H21N3O4S2/c1-18-17-20(2)15(22)11(26-17)8-12(21)19-14-13(16(23)24-3)9-6-4-5-7-10(9)25-14/h11H,4-8H2,1-3H3,(H,19,21)
• InChI Key: SRHJLRDICUZYCA-UHFFFAOYSA-N
• Canonical SMILES: CN=C1N(C(=O)C(S1)CC(=O)NC2=C(C3=C(S2)CCCC3)C(=O)OC)C
• Molecular Formula: C17H21N3O4S2
• Molecular Weight: 395.5 g/mol

Description

The description of a compound typically includes its molecular formula, structure, and any common names or synonyms it might have. It may also include information on its physical appearance (such as color, form, or state of matter) and any notable chemical or physical properties.

Synthesis Analysis

This would involve a detailed examination of the methods used to synthesize the compound, including the starting materials, reaction conditions, and any catalysts or reagents used.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various spectroscopic techniques, such as infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound can undergo, including its reactivity with other substances and any products formed.

Physical And Chemical Properties Analysis

This would involve studying properties such as the compound’s melting point, boiling point, solubility, density, and reactivity.

Scientific Research Applications

Antitumor Applications Research into the antitumor properties of benzothiazoles, including compounds structurally related to methyl 2-({[(2Z)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, has shown promising results. N-acyl derivatives of arylamines exhibit significant selective antitumor activity against various cancer cell lines, including breast, ovarian, colon, and renal cells. The metabolic transformation, primarily through N-acetylation and oxidation, plays a crucial role in their mode of action, suggesting a potential pathway for the development of effective cancer therapies (Chua et al., 1999).

Antimicrobial and Anti-inflammatory Properties Compounds structurally similar to methyl 2-({[(2Z)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate have been synthesized and evaluated for their antimicrobial and anti-inflammatory activities. The modifications on the benzothiazole and thiazolidine cores have led to compounds that exhibit promising antibacterial, antifungal, and anti-inflammatory properties, potentially paving the way for new therapeutic agents (Narayana et al., 2006).

Chemical Transformations and Synthesis The versatility of methyl 2-({[(2Z)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate in chemical synthesis has been explored through its involvement in novel transformations. These transformations are critical for the synthesis of various heterocyclic compounds, offering a broad spectrum of potential applications in medicinal chemistry and drug design. The study of novel transformations and tandem reactions involving amino and carbonyl/nitrile groups in related compounds has provided valuable insights into the synthesis of new heterocyclic systems with potential pharmacological activities (Pokhodylo et al., 2010).

Crystal Structure and Molecular Interactions Investigations into the crystal structure of compounds structurally related to methyl 2-({[(2Z)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate have provided insights into their molecular interactions. Understanding these structures and interactions is essential for the rational design of molecules with desired biological activities. Studies have shown that the crystal structure is stabilized by intra- and intermolecular hydrogen bonds, highlighting the importance of molecular geometry and interactions in the efficacy and stability of potential drug candidates (Vasu et al., 2004).

Mechanism of Action

If the compound has biological activity, the mechanism of action would involve studying how it interacts with biological systems or processes.

Safety and Hazards

This would involve examining any potential hazards associated with the compound, such as toxicity, flammability, or environmental impact.

Future Directions

This could involve discussing potential future research directions or applications for the compound, based on its properties and behavior.